Cas no 899732-51-5 (benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate)

• Product Name: benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate
• CAS No: 899732-51-5
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5485449
• Update Time: 2025-10-29

benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetate
• benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

• Inchi： 1S/C18H17N3O4S/c1-20-16-15(17(23)21(2)18(20)24)13(8-9-19-16)26-11-14(22)25-10-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3
• InChI Key： XQVAJSHVGXTGLU-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CSC1=C2C(=O)N(C)C(=O)N(C)C2=NC=C1

Additional information on benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)acetate

Benzyl 2-({1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate (CAS No. 899732-51-5): A Comprehensive Overview

In the realm of pharmaceutical intermediates and specialty chemicals, benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate (CAS No. 899732-51-5) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the class of pyridopyrimidine derivatives, which are increasingly studied for their bioactive properties. Researchers and industry professionals frequently search for "pyridopyrimidine synthesis" or "sulfur-containing heterocycles," reflecting the growing interest in this molecular scaffold.

The molecular structure of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate combines a pyridopyrimidine core with a benzyl thioacetate moiety, making it a versatile building block for drug discovery. Recent trends in medicinal chemistry highlight the importance of "fragment-based drug design" and "covalent inhibitors," where this compound's sulfanylacetate group could play a pivotal role. Its CAS registry number (899732-51-5) is frequently queried in chemical databases alongside terms like "kinase inhibitor scaffolds" and "small molecule modulators," indicating its relevance in targeted therapy development.

From a synthetic chemistry perspective, the preparation of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate typically involves nucleophilic aromatic substitution reactions, a topic frequently searched by organic chemists. The compound's stability under various conditions makes it suitable for "high-throughput screening" applications, a hot topic in pharmaceutical R&D. Analytical techniques such as HPLC purification and LC-MS characterization are commonly associated with this compound in research literature.

Environmental and regulatory aspects of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate have also become important discussion points. With increasing searches for "green chemistry alternatives" and "sustainable synthetic routes," researchers are exploring eco-friendly modifications to its production process. The compound's biodegradation profile and "pharmaceutical impurities" are additional areas of investigation, aligning with current industry focus on "quality by design" principles.

In material science applications, the pyrido[2,3-d]pyrimidine core of this compound has shown promise in "organic electronic materials," a rapidly growing field. Searches combining "heterocyclic semiconductors" with "CAS 899732-51-5" suggest emerging interdisciplinary interest. The benzyl ester group provides opportunities for further derivatization, making it valuable for "molecular engineering" applications where tunable properties are required.

Quality control of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate remains a critical consideration, with analytical chemists frequently searching for "reference standard preparation" and "spectroscopic characterization data." The compound's chromatographic behavior and spectral fingerprints (IR, NMR, and mass spectra) are well-documented in professional circles, supporting its reliable identification in complex matrices.

Looking toward future applications, the scientific community continues to explore the potential of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate in various domains. Recent publications have connected similar structures to "allosteric modulation" and "protein-protein interaction inhibition," suggesting possible expansion of its utility. As research into "privileged structures" in medicinal chemistry advances, this compound's fused heterocyclic system may find new applications in addressing unmet medical needs.

The commercial availability of benzyl 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}sulfanyl)acetate (CAS 899732-51-5) through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement specialists often search for "custom synthesis services" and "bulk quantities" of such intermediates, reflecting the compound's transition from laboratory curiosity to practical research tool. Proper handling and storage conditions remain important considerations, with "chemical stability studies" being a related area of investigation.